Cas no 10191-00-1 (Shikimihsaeure)

Shikimihsaeure structure

Product Name:Shikimihsaeure

CAS No:10191-00-1

Molecular Formula:C₇H₁₀O₅

Molecular Weight:174.151

CID:2040941

PubChem ID:10986763

Shikimihsaeure Properties

Names and Identifiers

- Shikimihsaeure
- SCHEMBL8943144
- (+)-Shikimic acid
- (3S,4R,5S)-3,4,5-Trihydroxycyclohex-1-enecarboxylicacid
- (3S,4R,5S)-3,4,5-trihydroxycyclohexene-1-carboxylic acid
- 10191-00-1
- (3S,4R,5S)-3,4,5-Trihydroxycyclohex-1-enecarboxylic acid
- +Expand
- InChIKey： JXOHGGNKMLTUBP-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H10O5/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1,4-6,8-10H,2H2,(H,11,12)
- SMILES： OC1CC(=CC(O)C1O)C(O)=O |c:3|

Computed Properties

Exact Mass: 174.052823g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 174.052823g/mol
Heavy Atom Count: 12
Complexity: 222
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.7
Topological Polar Surface Area: 98Å²
Molecular Weight: 174.15g/mol

Shikimihsaeure Suppliers

SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.

Audited Supplier

(CAS:10191-00-1)

MR./MRS.:BAI HE

Phone:18901607656

Email:3428632096@qq.com

Shikimihsaeure Related Literature

1. Formation of lanthanide luminescent di-metallic helicates in solution using a bis-tridentate (1,2,3-triazol-4-yl)-picolinamide (tzpa) ligand†

Isabel N. Hegarty,Dawn E. Barry,Joseph P. Byrne Chem. Commun., 2023,59, 6044-6047
2. Contents

Anal. Methods, 2011,3, 475-487
3. Inside front cover

Soft Matter, 2016,12, 5494-5494
4. Selective switching of multiple plexcitons in colloidal materials: directing the energy flow at the nanoscale†

Nicola Peruffo,Gabriel Gil,Fabrizio Mancin Nanoscale, 2021,13, 6005-6015
5. Contents list

Chem. Commun., 2017,53, 7853-7860
6. Understanding the role of inorganic carrier transport layer materials and interfaces in emerging perovskite solar cells

Vishesh Manjunath,Santosh Bimli,Rupesh S. Devan J. Mater. Chem. C, 2022,10, 15725-15780
7. Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†

Wenhua Fu,Chuang Liu,Yu Wang,Zhendong Wang RSC Adv., 2022,12, 14183-14189
8. Controlled doping of semiconducting titania nanosheets for tailored spinelectronic materials†

Satoshi Yoguchi,Masayuki Itose,Bao-Wen Li,Katsutoshi Fukuda,Yoshinori Kotani,Kanta Ono,Shigenori Ueda Nanoscale, 2014,6, 14227-14236
9. Front cover

Chem. Commun., 2007, 4425-4425
10. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†

Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999

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